[3,4-Bis(acetyloxy)-5-acetamido-6-(2-methylphenoxy)oxan-2-yl]methyl acetate

• IUPAC Name: [5-acetamido-3,4-diacetyloxy-6-(2-methylphenoxy)oxan-2-yl]methyl acetate
• InChI: InChI=1S/C21H27NO9/c1-11-8-6-7-9-16(11)30-21-18(22-12(2)23)20(29-15(5)26)19(28-14(4)25)17(31-21)10-27-13(3)24/h6-9,17-21H,10H2,1-5H3,(H,22,23)
• InChI Key: KJHQVFWBNCVROC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2C(C(C(C(O2)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C
• Molecular Formula: C21H27NO9
• Molecular Weight: 437.4 g/mol

Description

[3,4-Bis(acetyloxy)-5-acetamido-6-(2-methylphenoxy)oxan-2-yl]methyl acetate, also known as BAM, is a synthetic compound that has gained attention due to its potential applications in scientific research. BAM belongs to the class of oxan-2-yl compounds, which have been shown to exhibit various biological activities.

Scientific Research Applications

Synthesis and Structure

• Synthesis Techniques

  The compound is synthesized through complex chemical reactions involving various organic precursors and catalysts. For instance, a study by Mondal et al. (2005) details the synthesis of similar oxovanadium(IV/V) complexes using bis(acetylacetonato)oxovanadium(IV) and other ligands, highlighting the intricate process involved in the synthesis of such complex organic compounds (Mondal et al., 2005).

• Crystal Structure Analysis

  Research by Shalaby et al. (1995) on a related compound, 2,5-bis(4-methylphenylsulfonyloxy-methyl)oxolane-3,4-diyl diacetate, used crystallography to determine its molecular structure. Such studies are crucial in understanding the molecular geometry and potential applications of these compounds (Shalaby et al., 1995).

Chemical Properties and Reactions

• Regioselectivity in Chemical Reactions

  The study of how different substituents affect chemical reactions is essential in organic chemistry. Research by Shkoor et al. (2010) on the regioselective synthesis of hydroxyphthalates demonstrates the importance of understanding how different groups in a molecule like [3,4-Bis(acetyloxy)-5-acetamido-6-(2-methylphenoxy)oxan-2-yl]methyl acetate influence chemical reactions (Shkoor et al., 2010).

• Molecular Modeling and Spectroscopy

  Advanced techniques like X-ray crystallography, IR, UV-vis, and NMR spectroscopy are used to study the molecular properties of these compounds. Lanznaster et al. (2002) utilized these techniques for a Fe(III)Zn(II) complex, offering insights into how similar methodologies could be applied to study [3,4-Bis(acetyloxy)-5-acetamido-6-(2-methylphenoxy)oxan-2-yl]methyl acetate (Lanznaster et al., 2002).

Biological Applications and Reactions

• Metabolism of Phenolic Compounds

  Research into the metabolism of similar phenolic compounds provides insights into potential biological applications. For example, Spivack et al. (1994) explored the metabolism of bisphenol A by bacteria, which could be relevant for understanding how [3,4-Bis(acetyloxy)-5-acetamido-6-(2-methylphenoxy)oxan-2-yl]methyl acetate interacts in biological systems (Spivack et al., 1994).

• Biodegradation and Environmental Impact

  Studies on the biodegradation of related compounds are crucial for assessing their environmental impact. Kang et al. (2006) provided insights into human exposure and biodegradation of bisphenol A, which might be relevant for understanding the environmental aspects of [3,4-Bis(acetyloxy)-5-acetamido-6-(2-methylphenoxy)oxan-2-yl]methyl acetate (Kang et al., 2006).